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Compound of Interest

Compound Name: 2,2-Dimethylhexanal

Cat. No.: B1618898

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and relevant experimental data for 2,2-Dimethylhexanal. The information is intended to
support research and development activities where this compound may be of interest.

Chemical Structure and Identifiers

2,2-Dimethylhexanal is a branched-chain aldehyde. Its structure consists of a hexane
backbone with two methyl groups attached to the second carbon atom and an aldehyde
functional group at the first carbon position.

Key Identifiers:

* IUPAC Name: 2,2-dimethylhexanal[1][2]
e Molecular Formula: C8H160[1][2][3][4][5]
e CAS Number: 996-12-3[1][2][3]

e SMILES: CCCCC(C)(C)C=0[1][4]

e InChl Key: PGEITMLMCONAGQ-UHFFFAOYSA-N[1][2][4]
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Physicochemical Properties

The following table summarizes the key physicochemical properties of 2,2-Dimethylhexanal.

Property Value Source
Molecular Weight 128.21 g/mol [1]
Boiling Point 167.67°C (estimate) [3]
Melting Point 13.5°C (estimate) [3]
Density 0.8310 g/cm? (estimate) [3]
Refractive Index 1.4159 (estimate) [3]
LogP 2.40170 [3]
Solubility g::;::;rm (Sparingly), DMSO 3]

Experimental Protocols

While specific experimental protocols for the synthesis of 2,2-Dimethylhexanal were not found
in the provided search results, a general procedure for a related transformation, the asymmetric
reduction of an aldehyde to an alcohol, is detailed below. This can serve as a foundational
method for transformations involving 2,2-Dimethylhexanal.

Protocol: Asymmetric Reduction of 2-Methylhexanal

This protocol describes the enantioselective reduction of a similar aldehyde, 2-methylhexanal,
to its corresponding alcohol using a CBS-oxazaborolidine catalyst. This methodology is often
applicable to other aldehydes.

Materials:
o 2-Methylhexanal

» (R)-CBS-oxazaborolidine solution (1 M in toluene)
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Borane-dimethyl sulfide complex (BMS)
Anhydrous tetrahydrofuran (THF)

Methanol

1 M Hydrochloric acid (HCI)

Saturated sodium bicarbonate solution (NaHCO3)
Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSOa)
Dichloromethane (CHzCl2)

Procedure:

To a flame-dried, three-necked round-bottom flask under an argon atmosphere, add the (R)-
CBS-oxazaborolidine solution (0.1 eq).[6]

Cool the flask to 0 °C in an ice bath.[6]
Stir the mixture at 0 °C for 15 minutes.[6]

Slowly add a solution of 2-methylhexanal (1.0 eq) in anhydrous THF to the reaction mixture
over 30 minutes.[6]

Stir the reaction at room temperature and monitor its progress by thin-layer chromatography
(TLC) until the starting material is consumed.[6]

Cool the reaction mixture back to 0 °C and slowly quench the reaction by the dropwise
addition of methanol.[6]

Add 1 M HCI and stir for 30 minutes.[6]

Extract the aqueous layer with dichloromethane (3 x 50 mL).[6]
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o Combine the organic layers and wash sequentially with saturated NaHCOs solution and
brine.[6]

» Dry the organic layer over anhydrous MgSOu4, filter, and concentrate in vacuo to yield the
crude product.

 Purify the crude product by flash chromatography.
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Caption: Structural relationship of 2,2-Dimethylhexanal to its parent alkane.

Experimental Workflow: Aldehyde Reduction and
Workup
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Caption: General experimental workflow for the reduction of an aldehyde.

Safety Information

2,2-Dimethylhexanal is classified as a flammable liquid and vapor.[1] It is also known to cause
skin and serious eye irritation, and may cause respiratory irritation.[1]

Handling Precautions:

o Handle in a well-ventilated place.[5]

» Wear suitable protective clothing, including gloves and eye/face protection.[5]
¢ Avoid contact with skin and eyes.[5]

+ Keep away from heat, sparks, open flames, and hot surfaces.[7]

e Use non-sparking tools.[5]

o Take precautionary measures against static discharge.[7]

Storage:

« Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

e For long-term storage, an inert atmosphere in a freezer at under -20°C is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1618898?utm_src=pdf-body-img
https://www.benchchem.com/product/b1618898?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/523230
https://pubchem.ncbi.nlm.nih.gov/compound/523230
https://www.echemi.com/produce/pr23120642980-hexanal-2-2-dimethyl.html
https://www.echemi.com/produce/pr23120642980-hexanal-2-2-dimethyl.html
https://www.echemi.com/produce/pr23120642980-hexanal-2-2-dimethyl.html
https://www.fishersci.com/store/msds?partNumber=AAA1522114&productDescription=2+5-DIMETHYLHEXANE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr23120642980-hexanal-2-2-dimethyl.html
https://www.fishersci.com/store/msds?partNumber=AAA1522114&productDescription=2+5-DIMETHYLHEXANE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr23120642980-hexanal-2-2-dimethyl.html
https://www.benchchem.com/product/b1618898?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

. Hexanal, 2,2-dimethyl- [webbook.nist.gov]

. echemi.com [echemi.com]

. benchchem.com [benchchem.com]

°
~ (o)) )] EaN w N -

. fishersci.com [fishersci.com]

. 2,2-Dimethylhexanal | lookchem [lookchem.com]

. Hexanal, 2,2-dimethyl- | C8BH160 | CID 523230 - PubChem [pubchem.ncbi.nlm.nih.gov]

. PubChemlLite - Hexanal, 2,2-dimethyl- (C8H160) [pubchemlite.lcsb.uni.lu]

» To cite this document: BenchChem. [An In-depth Technical Guide to 2,2-Dimethylhexanal:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618898#2-2-dimethylhexanal-chemical-properties-

and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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